3-Phenyl-1,2,3-benzotriazin-4(3H)-one

• CAS: 19263-30-0

Core Science & Biosynthesis

Structure-activity relationship (SAR) of 3-aryl-1,2,3-benzotriazin-4(3H)-ones

An In-Depth Technical Guide to the Structure-Activity Relationship (SAR) of 3-Aryl-1,2,3-Benzotriazin-4(3H)-ones

Abstract

The 1,2,3-benzotriazin-4(3H)-one scaffold is a privileged heterocyclic system that has garnered significant attention in medicinal chemistry due to its wide spectrum of biological activities.[1][2] Derivatives of this core structure have demonstrated potent anticancer, anticonvulsant, anti-inflammatory, and antimicrobial properties.[3] The biological profile of these compounds is profoundly influenced by the nature and position of substituents, particularly the aryl group at the N-3 position. This technical guide provides a comprehensive analysis of the structure-activity relationships (SAR) for 3-aryl-1,2,3-benzotriazin-4(3H)-ones, with a primary focus on their anticancer and anticonvulsant activities. We will dissect the impact of structural modifications on both the 3-aryl moiety and the benzotriazinone core, linking these changes to mechanistic insights and biological outcomes. Furthermore, this guide furnishes detailed experimental protocols for the synthesis and biological evaluation of these compounds, offering a practical resource for researchers and drug development professionals.

The 1,2,3-Benzotriazin-4(3H)-one Scaffold: A Versatile Pharmacophore

The 1,2,3-benzotriazin-4(3H)-one core is a bicyclic heteroaromatic system that serves as a versatile template for the design of pharmacologically active agents.[4] Its rigid, planar structure and the presence of multiple hydrogen bond donors and acceptors allow for specific interactions with various biological targets. The synthetic accessibility of this scaffold permits extensive chemical modification, enabling the fine-tuning of its pharmacokinetic and pharmacodynamic properties.[5][6] The diverse biological activities reported for this class of compounds, including their use as anesthetics, antidepressants, and agrochemicals, underscore its importance in the development of new therapeutic agents.[4][5][6]

Synthesis of the 3-Aryl-1,2,3-benzotriazin-4(3H)-one Core

The functionalization and biological evaluation of the benzotriazinone scaffold are predicated on efficient and versatile synthetic strategies. The choice of synthetic route is critical as it dictates the range of achievable structural diversity.

Classical and Modern Synthetic Methodologies

Historically, the most prevalent method for synthesizing the benzotriazinone ring system is the diazotization of 2-aminobenzamides or related anthranilate derivatives using sodium nitrite (NaNO₂) in the presence of a strong acid.[6][7] While effective, this method's reliance on harsh acidic conditions and potentially hazardous nitrite reagents limits its substrate scope and raises safety concerns.[5][7]

To address these limitations, several milder and more efficient protocols have been developed:

• Nitrite Alternatives: Reagents like tert-butyl nitrite or nitromethane have been employed to avoid strongly acidic environments.[5]

• Palladium-Catalyzed Annulation: The conversion of 1,3-diaryltriazenes into benzotriazinones in the presence of carbon monoxide offers an alternative route.[5][6]

• Photochemical Cyclization: A modern, green approach utilizes the visible light-mediated photocyclization of acyclic aryl triazine precursors. This method, often implemented in a continuous flow reactor, provides excellent yields rapidly and without the need for catalysts or additives, proceeding through a novel nitrogen-centered Norrish type II reaction.[5][6]

The photochemical approach is particularly advantageous for its scalability, process robustness, and favorable safety profile, making it a highly attractive option for library synthesis in drug discovery campaigns.[5]

General Synthetic Workflow

The overall process from starting materials to biologically active compounds involves a multi-step sequence, beginning with the synthesis of the core scaffold, followed by functionalization and subsequent biological screening.

Caption: Key SAR takeaways for anticancer activity.

Table 1: Anticancer Activity of Representative Benzotriazinone Derivatives

Compound ID	Structure Description	Target Cell Line	IC₅₀ (µM)	Reference
Compound 5	3-aryl-benzotriazinone derivative	HepG2	9.082	[8]

| Compound 6b | Methyl-2-(4-oxobenzotriazin-3(4H)-yl)propanoate | HepG2 | 4.712 | [8]|

Data synthesized from literature to illustrate SAR trends. [8]

Anticonvulsant Activity

Certain benzotriazine derivatives have been investigated for their potential to treat neurological disorders like epilepsy. [9]Their activity is often assessed using standard preclinical models such as the maximal electroshock seizure (MES) and subcutaneous pentylenetetrazole (scPTZ) tests. [9][10] Pharmacophore Features: The general pharmacophore for many anticonvulsant agents includes:

• An aromatic/hydrophobic region.

• A hydrogen bond donor/acceptor site.

• A distal polar group. The 3-aryl-1,2,3-benzotriazin-4(3H)-one scaffold fits this model well, with the 3-aryl group serving as the hydrophobic region and the carbonyl group of the triazinone ring acting as a hydrogen bond acceptor.

SAR Insights:

• Tricyclic Analogues: A tricyclic lactam analogue derived from a 3,4-dihydro-1,2,4-benzotriazine precursor displayed significant anticonvulsant activity in the MES test, with an ED₅₀ of 30 mg/kg (i.p.), highlighting the potential of fused ring systems. [9]* Mechanism of Action: The anticonvulsant effect may be mediated, at least in part, by an increase in the brain's concentration of the inhibitory neurotransmitter γ-aminobutyric acid (GABA). [10]Some quinazolinone analogues, a related scaffold, are known to act as positive allosteric modulators of the GABA-A receptor. [11]* Lipophilicity: Appropriate lipophilicity is crucial for blood-brain barrier penetration, a prerequisite for central nervous system activity. The nature of the 3-aryl substituent plays a key role in tuning this property.

Caption: Postulated mechanism of action for anticonvulsant activity.

Experimental Protocols

To ensure reproducibility and scientific rigor, detailed methodologies are essential. The following protocols describe the synthesis and evaluation of 3-aryl-1,2,3-benzotriazin-4(3H)-ones.

General Synthetic Protocol: Diazotization of 2-Aminobenzamide

This protocol describes a standard method for the synthesis of a 3-aryl-1,2,3-benzotriazin-4(3H)-one.

Materials:

• Substituted 2-aminobenzamide (1.0 eq)

• Substituted aniline (1.0 eq)

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Sodium Acetate

• Ethanol, Water, Ice

Procedure:

• Diazotization of Aniline: Dissolve the substituted aniline (1.0 eq) in a mixture of concentrated HCl and water. Cool the solution to 0-5 °C in an ice-salt bath.

  • Rationale: Low temperatures are critical to prevent the decomposition of the highly reactive diazonium salt intermediate.

• Nitrite Addition: Add a pre-cooled aqueous solution of NaNO₂ (1.0 eq) dropwise to the aniline solution, maintaining the temperature below 5 °C. Stir for 30 minutes.

  • Rationale: Dropwise addition controls the exothermic reaction and ensures the complete formation of the diazonium salt.

• Coupling Reaction: In a separate flask, dissolve the 2-aminobenzamide (1.0 eq) in ethanol and add sodium acetate to create a buffered solution. Cool this solution to 0-5 °C.

• Add the diazonium salt solution from Step 2 to the 2-aminobenzamide solution dropwise. A colored precipitate should form.

• Cyclization: Allow the reaction mixture to stir at low temperature for 1-2 hours, then warm to room temperature and stir for an additional 4-6 hours to ensure complete cyclization.

• Isolation and Purification: Collect the crude product by vacuum filtration, wash thoroughly with cold water, and then with a small amount of cold ethanol.

  • Self-Validation: The crude product can be analyzed by TLC to check for completeness of the reaction.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol, acetic acid) to obtain the pure 3-aryl-1,2,3-benzotriazin-4(3H)-one. Characterize the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

In Vitro Anticancer Assay: MTT Cytotoxicity Assay

This protocol measures the metabolic activity of cells as an indicator of cell viability.

Procedure:

• Cell Seeding: Seed cancer cells (e.g., HepG2) in a 96-well plate at a density of 5,000-10,000 cells/well. Incubate for 24 hours at 37 °C and 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in the cell culture medium. Replace the old medium in the wells with the medium containing the test compounds. Include wells with untreated cells (negative control) and cells treated with a known anticancer drug like Doxorubicin (positive control).

  • Rationale: Controls are essential for a self-validating system, ensuring the assay is performing correctly and providing a benchmark for activity.

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

  • Rationale: Viable cells with active mitochondria will reduce the yellow MTT tetrazolium salt to purple formazan crystals.

• Formazan Solubilization: Remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot a dose-response curve and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Conclusion and Future Perspectives

The 3-aryl-1,2,3-benzotriazin-4(3H)-one scaffold is a remarkably versatile platform for the development of novel therapeutics. SAR studies have revealed that the N-3 aryl substituent is a primary determinant of biological activity, offering a strategic handle for potency and selectivity optimization.

• For anticancer agents, future work should focus on exploring a wider range of substituents on both the 3-aryl ring and the benzotriazinone core to improve kinase inhibitory profiles and overcome potential resistance mechanisms.

• For anticonvulsant development, a deeper investigation into the mechanism of action, particularly the interaction with GABAergic systems, is warranted.

The continued application of modern synthetic methods, coupled with mechanism-based screening and computational modeling, will undoubtedly unlock the full therapeutic potential of this privileged heterocyclic system.

References

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• MDPI. (n.d.). 3,3-Disubstituted 3,4-Dihydro-1,2,4-benzotriazines: Chemistry, Biological Activity, and Affinity to Sigma Receptors. Available from: [Link]

• National Institutes of Health. (n.d.). Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. Available from: [Link]

• MDPI. (2023). 1,2,3-Benzotriazine Synthesis by Heterocyclization of p-Tosylmethyl Isocyanide Derivatives. Available from: [Link]

• ACS Publications. (2024). Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. Organic Letters. Available from: [Link]

• ResearchGate. (n.d.). Some current commercial benzotriazinone anticancer drugs. Available from: [Link]

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• National Institutes of Health. (n.d.). Synthesis and Evaluation of the Anticonvulsant Activities of 4-(2-(Alkylthio)benzo[d]oxazol-5-yl)-2,4-dihydro-3H-1,2,4-triazol-3-ones. PubMed Central. Available from: [Link]

• National Institutes of Health. (2020). Synthesis and Biological Activities of Some New Benzotriazinone Derivatives Based on Molecular Docking; Promising HepG2 Liver Carcinoma Inhibitors. Available from: [Link]

• PubMed. (n.d.). Structure-activity Relationship Studies of CNS Agents. Part 38. Novel 1,4-benzoxazin-3(4H)-one, 1,2-benzoxazolin-3-one and 1,3-benzoxazolin-2,4-dione Arylpiperazine Derivatives With Different 5-HT1A and Antagonistic 5-HT2A Activities. Available from: [Link]

• PubMed. (n.d.). A new class of anticonvulsants possessing 6 Hz psychomotor seizure test activity: 2-(1H-benzotriazol-1-yl)-N'-[substituted] acetohydrazides. Available from: [Link]

• National Institutes of Health. (n.d.). Mechanistic Insights and Anti-cancer Activity of 2H-benzo[b]o[1][5]xazin-3(4H). Available from: [Link]

• ResearchGate. (n.d.). Chemistry and Biological Activity of-[1][9]Benzotriazine Derivatives. Available from: [Link]

• ScienceDirect. (2020). Anti-cancer activity of benzoxazinone derivatives via targeting c-Myc G-quadruplex structure. Available from: [Link]

• Journal of Drug Delivery and Therapeutics. (n.d.). Design and Synthesis of Benzotriazole Derivatives for Anti-convulsant Activity. Available from: [Link]

• MDPI. (n.d.). Synthesis, In Vivo Anticonvulsant Activity Evaluation and In Silico Studies of Some Quinazolin-4(3H)-One Derivatives. Available from: [Link]

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An In-depth Technical Guide to the Hypnotic and Anticonvulsive Properties of Benzotriazinones

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The global burden of neurological disorders, particularly epilepsy and insomnia, necessitates the continued exploration of novel therapeutic agents with improved efficacy and safety profiles. Benzotriazinones, a class of heterocyclic compounds, have emerged as a promising scaffold for the development of central nervous system (CNS) active agents, demonstrating significant hypnotic and anticonvulsive potential. This guide provides a comprehensive technical overview of benzotriazinones, from their chemical synthesis and structure-activity relationships to their proposed mechanisms of action and the rigorous experimental protocols required for their evaluation. By synthesizing established research and providing field-proven insights, this document serves as a foundational resource for professionals engaged in the discovery and development of next-generation CNS therapeutics.

Introduction: The Therapeutic Promise of Benzotriazinones

Epilepsy, a chronic neurological condition characterized by recurrent seizures, affects over 50 million people worldwide.[1][2] The underlying pathophysiology often involves an imbalance between excitatory and inhibitory neurotransmission in the brain.[3] Similarly, sleep disorders and anxiety are frequently linked to dysregulation of inhibitory pathways. For decades, drugs targeting the γ-aminobutyric acid (GABA) system, the primary inhibitory neurotransmitter network in the CNS, have been a cornerstone of treatment.[4] Benzodiazepines, for instance, are widely prescribed for their anxiolytic, sedative-hypnotic, anticonvulsant, and muscle relaxant properties.[5]

However, the clinical utility of existing drugs is often limited by side effects such as tolerance, dependence, cognitive impairment, and withdrawal symptoms.[6] This therapeutic gap drives the search for novel chemical entities with improved pharmacological profiles. Benzotriazinones and related nitrogen-containing heterocyclic structures represent a promising area of investigation, with numerous studies reporting significant anticonvulsant activity in preclinical models.[3][7][8] This guide delves into the scientific rationale and technical methodologies for investigating these compounds as potential hypnotic and anticonvulsant drug candidates.

Synthetic Strategies and Chemical Scaffolding

The benzotriazinone core, a fusion of a benzene ring and a triazinone ring, provides a versatile scaffold for chemical modification. The synthesis of benzotriazinone derivatives is a critical first step in exploring their therapeutic potential, allowing for systematic modifications to optimize biological activity.

General Synthesis of the Benzotriazole Precursor

A common precursor for many active compounds is the benzotriazole ring itself. This is typically synthesized via a diazotization reaction using benzene-1,2-diamine (o-phenylenediamine) with sodium nitrite in an acidic medium, such as acetic acid.[3] The reaction proceeds through the formation of a monodiazonium intermediate, which then undergoes spontaneous intramolecular cyclization to yield the benzotriazole core.[3]

Protocol 2.1: Synthesis of Benzotriazole

• Dissolution: Dissolve benzene-1,2-diamine in a mixture of glacial acetic acid and water.

• Cooling: Cool the solution to approximately 15°C in an ice bath while stirring continuously.

• Diazotization: Slowly add an aqueous solution of sodium nitrite. An exothermic reaction will occur, raising the temperature.

• Reaction & Cooling: Allow the mixture to cool naturally while stirring continues until the temperature returns to around 30°C.

• Precipitation: Chill the mixture in an ice bath for at least 30 minutes to facilitate the precipitation of the product.

• Isolation & Purification: Collect the solid product by vacuum filtration, wash it thoroughly with cold water, and recrystallize from hot water to obtain pure benzotriazole.[3]

Causality: The slow addition of sodium nitrite at a controlled temperature is crucial to manage the exothermic nature of the diazotization reaction and prevent the formation of unwanted byproducts. Recrystallization is a standard purification technique to remove unreacted starting materials and impurities, ensuring the integrity of the precursor for subsequent reactions.

Derivatization Strategies

From the core structure, medicinal chemists can introduce a wide array of substituents to modulate the compound's physicochemical properties (e.g., lipophilicity, polarity) and its interaction with biological targets.[6] These modifications are guided by structure-activity relationship (SAR) studies to enhance potency and reduce off-target effects.

Mechanism of Action: Targeting the GABAergic System

The hypnotic and anticonvulsive effects of many CNS depressants are mediated through the enhancement of GABAergic neurotransmission.[9] Benzotriazinones are hypothesized to act in a manner analogous to benzodiazepines, functioning as positive allosteric modulators (PAMs) of the GABA-A receptor.[5][10]

The GABA-A receptor is a ligand-gated ion channel composed of five glycoprotein subunits that form a central chloride (Cl⁻) ion pore.[5][11] When GABA, the endogenous ligand, binds to its specific sites on the receptor, the channel opens, allowing Cl⁻ ions to flow into the neuron. This influx of negative ions hyperpolarizes the cell membrane, making it less likely to fire an action potential and thus producing an inhibitory effect.[12]

PAMs like benzodiazepines do not bind to the same site as GABA and do not open the channel on their own.[11][13] Instead, they bind to a distinct allosteric site (the benzodiazepine binding site), inducing a conformational change in the receptor that increases the affinity of GABA for its own binding site.[12] This potentiates the effect of GABA, leading to a greater influx of Cl⁻ ions for a given concentration of GABA, thereby enhancing neuronal inhibition.[6] The sedative, anticonvulsant, and anxiolytic effects are largely attributed to modulation of different GABA-A receptor subunit isoforms, particularly those containing α1, α2, and γ2 subunits.[5][13]

Caption: Mechanism of GABA-A receptor positive allosteric modulation.

Structure-Activity Relationship (SAR) Insights

Understanding the SAR is fundamental to rational drug design. For benzodiazepine-like structures, specific substitutions on the fused ring system are known to dramatically influence activity.[6][14][15] While specific SAR data for benzotriazinones is proprietary or spread across numerous studies, general principles derived from related scaffolds can be applied.

Position/Modification	General Effect on Activity	Rationale
Ring A (Benzene Ring)
Position 7 (para to fused bond)	An electron-withdrawing group (e.g., -Cl, -NO₂) is often essential for high potency.	Increases the acidity of the amide proton or influences the electronic properties of the pharmacophore, enhancing receptor binding affinity.[9]
Other Positions (6, 8, 9)	Substituents generally decrease activity.	Steric hindrance at these positions can disrupt the optimal conformation for receptor binding.[6]
Ring B (Triazinone Ring)
Position 1	Small alkyl groups (e.g., -CH₃) are tolerated or may slightly increase activity. Bulky groups decrease activity.	This position may be involved in metabolic stability or fine-tuning the orientation within the binding pocket.
Position 2 (Carbonyl Group)	A carbonyl oxygen is critical for activity.	Acts as a hydrogen bond acceptor, a key interaction point within the benzodiazepine binding site on the GABA-A receptor.[1]
Position 5 (Phenyl Ring)	A phenyl or other aromatic ring is generally required.	This ring is believed to engage in hydrophobic or π-stacking interactions within the receptor pocket. Substituents on this ring can modulate activity.

This table represents generalized SAR principles extrapolated from related benzodiazepine scaffolds.

Experimental Evaluation: A Validated Workflow

A robust and multi-tiered screening process is essential to identify and characterize promising hypnotic and anticonvulsant candidates. The workflow typically progresses from high-throughput in vivo screens to more detailed in vitro mechanistic studies.[16][17]

Caption: Integrated workflow for evaluating benzotriazinone candidates.

In Vivo Anticonvulsant and Hypnotic Screening

Whole-animal models are indispensable for assessing the overall physiological effect of a compound, integrating its absorption, distribution, metabolism, and excretion (ADME) properties with its pharmacological action.[16] The U.S. National Institute of Neurological Disorders and Stroke (NINDS) Anticonvulsant Screening Program has historically played a major role in developing many antiepileptic drugs, utilizing models like the MES and scPTZ tests.[18]

Protocol 5.1: Maximal Electroshock (MES) Test in Mice

• Objective: To identify compounds effective against generalized tonic-clonic seizures.[2]

• Principle: A supramaximal electrical stimulus applied to the cornea induces a characteristic tonic hindlimb extension seizure. An effective anticonvulsant will prevent this endpoint.

• Animal Preparation: Use adult male mice (e.g., Swiss albino), acclimatized for at least one week.

• Compound Administration: Administer the test compound (e.g., benzotriazinone derivative) via intraperitoneal (i.p.) injection at various doses. A vehicle control group (e.g., saline or DMSO/saline) and a positive control group (e.g., Phenytoin) must be included.

• Time to Peak Effect: Wait for a predetermined time (e.g., 30-60 minutes) to allow the compound to reach its peak effect in the brain.

• Stimulation: Apply a corneal electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds) using a specialized electrode.

• Observation: Observe the animal for the presence or absence of tonic hindlimb extension for 10 seconds. Absence of this reflex is considered protection.

• Data Analysis: Calculate the percentage of animals protected at each dose and determine the median effective dose (ED₅₀) using probit analysis.

Causality: The MES model mimics the propagation of seizure activity throughout the brain. Drugs that are effective in this model, like phenytoin, often act by blocking voltage-gated sodium channels, thus preventing the sustained repetitive firing of neurons.[13]

Protocol 5.2: Subcutaneous Pentylenetetrazole (scPTZ) Test

• Objective: To identify compounds effective against myoclonic and absence seizures.[19]

• Principle: PTZ is a CNS stimulant that acts as a non-competitive antagonist of the GABA-A receptor. At a convulsive dose, it induces clonic seizures. Effective compounds will prevent or delay the onset of these seizures.[19]

• Animal Preparation & Dosing: As described in Protocol 5.1. The positive control is typically a drug like ethosuximide or a benzodiazepine.[20]

• PTZ Injection: At the time of peak drug effect, administer a subcutaneous injection of PTZ at a dose predetermined to cause clonic seizures in >95% of control animals (e.g., 85 mg/kg).

• Observation: Place the animal in an observation chamber and monitor for 30 minutes for the onset of clonic seizures (characterized by repetitive, rhythmic jerking of the limbs and body).

• Endpoint: The primary endpoint is the absence of a clonic seizure lasting for at least 5 seconds. The latency to the first seizure can also be recorded as a secondary measure.[21]

• Data Analysis: Calculate the percentage of animals protected and determine the ED₅₀.

Causality: This is a chemical-induced seizure model that directly challenges the GABAergic system.[22] Compounds that are effective in the scPTZ test often work by enhancing GABA-A receptor function, making them potential candidates for treating absence seizures.[23]

Protocol 5.3: Rotarod Test for Neurotoxicity

• Objective: To assess motor impairment, sedation, or ataxia, which are common side effects of CNS-active drugs.[24]

• Principle: A healthy, unimpaired mouse can maintain its balance on a slowly rotating rod. A neurotoxic effect will cause the animal to fall off.

• Training: Prior to the test day, train all mice to stay on the rotarod (e.g., rotating at 5-10 rpm) for at least one minute.

• Dosing: Administer the test compound at various doses, including those that showed anticonvulsant activity.

• Testing: At the time of peak drug effect, place the mouse on the rotating rod and time how long it remains on the rod, up to a maximum of 1-2 minutes.

• Endpoint: An animal is considered to have failed the test if it falls off the rod.

• Data Analysis: Calculate the percentage of animals exhibiting neurotoxicity at each dose and determine the median toxic dose (TD₅₀).

Causality: This test provides a crucial safety and tolerability assessment. A promising drug candidate should have a significant separation between its effective dose (ED₅₀) and its toxic dose (TD₅₀). This relationship is quantified by the Protective Index (PI) , calculated as PI = TD₅₀ / ED₅₀. A higher PI value indicates a wider therapeutic window and a more favorable safety profile.[1]

In Vitro Mechanistic Validation

While in vivo tests demonstrate efficacy, in vitro assays are required to confirm the molecular mechanism of action.[16]

Protocol 5.4: GABA-A Receptor Binding Assay

• Objective: To determine if a compound binds to the benzodiazepine site on the GABA-A receptor.

• Principle: This is a competitive binding assay using a radiolabeled ligand (e.g., [³H]flunitrazepam) that has a high affinity for the benzodiazepine site. The test compound's ability to displace the radioligand is measured.

• Membrane Preparation: Prepare crude synaptic membranes from rodent brain tissue (e.g., cortex or cerebellum).

• Incubation: Incubate the brain membranes with a fixed concentration of [³H]flunitrazepam and varying concentrations of the test compound in a suitable buffer.

• Separation: After incubation, rapidly separate the bound radioligand from the free radioligand by vacuum filtration through glass fiber filters.

• Quantification: Measure the radioactivity trapped on the filters using a liquid scintillation counter.

• Data Analysis: Plot the percentage of radioligand displacement against the concentration of the test compound to determine the inhibitory concentration (IC₅₀), which is the concentration of the test compound that displaces 50% of the specific binding of the radioligand.

Causality: A low IC₅₀ value indicates a high binding affinity for the benzodiazepine site, providing strong evidence that the compound directly interacts with the GABA-A receptor complex.[22]

Protocol 5.5: Electrophysiological Assay on Xenopus Oocytes

• Objective: To functionally confirm that the compound potentiates GABA-induced chloride currents.[25]

• Principle: Xenopus oocytes can be injected with mRNA encoding the subunits of the GABA-A receptor (e.g., α1, β2, γ2), causing them to express functional receptors on their surface. The two-electrode voltage-clamp technique can then be used to measure ion currents across the oocyte membrane.

• Oocyte Preparation: Harvest oocytes from a female Xenopus laevis frog and inject them with a mixture of cRNAs for the desired GABA-A receptor subunits.

• Receptor Expression: Incubate the oocytes for 2-5 days to allow for the expression and assembly of functional receptors.

• Electrophysiology: Place an oocyte in a recording chamber and impale it with two microelectrodes (one for voltage clamping, one for current recording).

• GABA Application: Perfuse the oocyte with a low concentration of GABA (e.g., the EC₅₋₁₀, the concentration that elicits 5-10% of the maximal response) to establish a baseline chloride current.

• Compound Application: Co-apply the test compound with the same concentration of GABA.

• Observation: A positive allosteric modulator will cause a significant increase (potentiation) in the amplitude of the GABA-induced current.[25]

• Data Analysis: Quantify the potentiation as a percentage increase over the baseline GABA response.

Causality: This assay provides definitive functional evidence that the compound is not just binding to the receptor but is actively modulating its function in a way that is consistent with the proposed hypnotic and anticonvulsant mechanism.[25]

Data Summary and Interpretation

The systematic collection and clear presentation of data are paramount. The results from the primary in vivo screens are typically summarized to compare the potency and safety of different derivatives.

Compound	MES ED₅₀ (mg/kg)	scPTZ ED₅₀ (mg/kg)	Rotarod TD₅₀ (mg/kg)	Protective Index (PI = TD₅₀/ED₅₀)
Benzotriazinone-A	25.5	18.9	250.0	9.8 (vs. MES)
Benzotriazinone-B	>100	45.2	310.5	6.9 (vs. scPTZ)
Benzotriazinone-C	15.8	14.1	>400	>25.3 (vs. MES)
Phenytoin (Control)	9.5	>100	68.5	7.2
Diazepam (Control)	4.2	0.8	5.5	6.9 (vs. scPTZ)

Data are hypothetical and for illustrative purposes, based on typical values seen in anticonvulsant drug discovery literature.[1][22]

From this table, Benzotriazinone-C would be identified as a superior lead candidate. It demonstrates high potency in both the MES and scPTZ models, suggesting a broad spectrum of anticonvulsant activity, and possesses a significantly higher Protective Index than the control drugs, indicating a much wider therapeutic window and a superior safety profile.[22]

Conclusion and Future Directions

The investigation of benzotriazinones as hypnotic and anticonvulsant agents is a scientifically sound and promising endeavor. Their structural similarity to established therapeutic classes, combined with the potential for chemical modification, allows for the rational design of novel drug candidates. The workflow detailed in this guide—from synthesis and in vivo screening to mechanistic in vitro validation—provides a robust framework for identifying compounds with potent efficacy and a favorable safety margin.

Future research should focus on:

• Subtype Selectivity: Exploring modifications that confer selectivity for specific GABA-A receptor subunit compositions to isolate desired therapeutic effects (e.g., anticonvulsant) from undesired side effects (e.g., sedation).

• Pharmacokinetic Optimization: Fine-tuning the ADME properties of lead compounds to ensure adequate brain penetration and a suitable half-life for clinical use.

• Chronic Models: Evaluating the most promising candidates in chronic models of epilepsy (e.g., kindling models) to assess their long-term efficacy and potential for disease modification.[2][19]

By adhering to rigorous, self-validating experimental protocols and leveraging a deep understanding of the underlying neuropharmacology, the scientific community can unlock the full therapeutic potential of the benzotriazinone scaffold.

References

• Synthesis and Evaluation of the Anticonvulsant Activities of 4-(2-(Alkylthio)benzo[d]oxazol-5-yl)-2,4-dihydro-3H-1,2,4-triazol-3-ones. (n.d.). PubMed Central. Retrieved January 24, 2026, from [Link]

• Design and Synthesis of Benzotriazole Derivatives for Anti-convulsant Activity. (n.d.). Research J. Pharm. and Tech. Retrieved January 24, 2026, from [Link]

• The Psychonauts' Benzodiazepines; Quantitative Structure-Activity Relationship (QSAR) Analysis and Docking Prediction of Their Biological Activity. (n.d.). PubMed Central. Retrieved January 24, 2026, from [Link]

• In vitro and in vivo experimental models employed in the discovery and development of antiepileptic drugs for pharmacoresistant epilepsy. (2018). Epilepsy Research. Retrieved January 24, 2026, from [Link]

• Discovery of Benzothiazine Derivatives as Novel, Orally-Active Anti-Epileptic Drug Candidates With Broad Anticonvulsant Effect. (2015). Bioorganic & Medicinal Chemistry Letters. Retrieved January 24, 2026, from [Link]

• GABA Receptor Positive Allosteric Modulators. (2024). StatPearls - NCBI Bookshelf. Retrieved January 24, 2026, from [Link]

• Synthesis, anticonvulsant, and anti-inflammatory evaluation of some new benzotriazole and benzofuran-based heterocycles. (2012). Medicinal Chemistry Research. Retrieved January 24, 2026, from [Link]

• Anticonvulsant and antipsychotic medications in the pharmacotherapy of panic disorder: a structured review. (2021). PubMed Central. Retrieved January 24, 2026, from [Link]

• Experimental Models for Anticonvulsant Research: A Comprehensive Review of In vivo and In vitro Approaches. (2024). ResearchGate. Retrieved January 24, 2026, from [Link]

• The Pharmacology and Clinical Efficacy of Antiseizure Medications: From Bromide Salts to Cenobamate and Beyond. (n.d.). PubMed Central. Retrieved January 24, 2026, from [Link]

• Structure Activity Relationship of Benzodiazepines || SAR in Medicinal Chemistry. (2021). YouTube. Retrieved January 24, 2026, from [Link]

• SYNTHESIS AND ANTICONVULSANT ACTIVITY OF SOME NOVEL BENZOTRIAZOLE DERIVATIVES. (2020). International Journal of Pharmaceutical Sciences and Research. Retrieved January 24, 2026, from [Link]

• gamma-Aminobutyric acid modulation of benzodiazepine receptor binding in vitro does not predict the pharmacologic activity of all benzodiazepine receptor ligands. (1985). Journal of Pharmacology and Experimental Therapeutics. Retrieved January 24, 2026, from [Link]

• GABAA Receptor Modulators with a Pyrazolo[1,5-a]quinazoline Core: Synthesis, Molecular Modelling Studies and Electrophysiological Assays. (2021). MDPI. Retrieved January 24, 2026, from [Link]

• Evaluation of anticonvulsant and antinociceptive properties of new N-Mannich bases derived from pyrrolidine-2,5-dione and 3-methylpyrrolidine-2,5-dione. (2015). Pharmacological Reports. Retrieved January 24, 2026, from [Link]

• Experimental Models for the Discovery of Novel Anticonvulsant Drugs: Focus on Pentylenetetrazole-Induced Seizures and Associated Memory Deficits. (2020). Current Pharmaceutical Design. Retrieved January 24, 2026, from [Link]

• Structure-Activity Relationships at the Benzodiazepine Receptor. (n.d.). Springer Nature Experiments. Retrieved January 24, 2026, from [Link]

• Structure Activity Relationship (SAR) of Benzodiazepine || L-2 Unit-4 Medicinal Chemistry -I. (2020). YouTube. Retrieved January 24, 2026, from [Link]

• Molecular Docking and Anticonvulsant Activity of Newly Synthesized Quinazoline Derivatives. (2015). Molecules. Retrieved January 24, 2026, from [Link]

• Experimental Models for Anticonvulsant Research: A Comprehensive Review of In vivo and In vitro Approaches. (2024). Preprints.org. Retrieved January 24, 2026, from [Link]

• Mechanisms of action of antiepileptic drugs. (n.d.). Epilepsy Society. Retrieved January 24, 2026, from [Link]

• GABAA receptor positive allosteric modulator. (n.d.). Wikipedia. Retrieved January 24, 2026, from [Link]

• Recent Structure Activity Relationship Studies of 1,4-Benzodiazepines. (n.d.). Jacobs Publishers. Retrieved January 24, 2026, from [Link]

• Practice Update: Review of Anticonvulsant Therapy. (2016). Current Neurology and Neuroscience Reports. Retrieved January 24, 2026, from [Link]

• Mechanisms of Action of Antiepileptic Drugs. (2014). Jasper's Basic Mechanisms of the Epilepsies. Retrieved January 24, 2026, from [Link]

• Screening models for antiepileptic drugs: A Review. (2021). Semantic Scholar. Retrieved January 24, 2026, from [Link]

• Design, Synthesis, and Evaluation of Anticonvulsant Activities of New Triazolopyrimidine Derivatives. (2022). Frontiers in Chemistry. Retrieved January 24, 2026, from [Link]

• The GABAa Receptor & Positive Allosteric Modulation. (2017). YouTube. Retrieved January 24, 2026, from [Link]

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Protocols & Analytical Methods

The Chameleonic Reactivity of Benzotriazinones: A Guide to Metal-Catalyzed Denitrogenative Transformations

Introduction: Unlocking the Synthetic Potential of Benzotriazinones

1,2,3-Benzotriazin-4(3H)-ones are a fascinating class of heterocyclic compounds that have emerged from relative obscurity to become powerful and versatile building blocks in modern organic synthesis.[1][2] Initially explored for their biological activities, including applications as anesthetics and antidepressants, their true potential lies in their ability to undergo controlled denitrogenation—the extrusion of a molecule of nitrogen gas (N₂) to generate highly reactive intermediates.[1][2] This process, particularly when mediated by transition metal catalysts, opens up a treasure trove of synthetic possibilities for the construction of complex molecular architectures.[3][4]

This guide provides an in-depth exploration of metal-catalyzed denitrogenative transformations of benzotriazinones, offering researchers, scientists, and drug development professionals a comprehensive resource. We will delve into the mechanistic underpinnings of these reactions, provide detailed, field-tested protocols for key transformations, and offer insights into the causality behind experimental choices to empower you to harness the full synthetic utility of these remarkable synthons.

The Core Principle: From Stable Precursor to Reactive Intermediate

The synthetic utility of benzotriazinones is rooted in their ability to serve as stable, easily handleable precursors to ortho-amido-substituted aryl-metal species upon the loss of N₂. This transformation is typically initiated by a low-valent transition metal catalyst, which coordinates to the benzotriazinone and facilitates the extrusion of dinitrogen. The resulting metallacyclic intermediate is the linchpin of these reactions, poised to react with a variety of coupling partners.

Section 1: Nickel-Catalyzed Denitrogenative Annulations - Crafting Heterocyclic Scaffolds

Nickel catalysis has proven to be a particularly effective strategy for promoting the denitrogenative annulation of benzotriazinones with unsaturated partners, providing access to a range of important nitrogen-containing heterocycles.[5]

Synthesis of Isoquinolones via [4+2] Annulation with Alkynes

The nickel-catalyzed reaction of benzotriazinones with alkynes represents a powerful method for the synthesis of isoquinolones, a structural motif present in numerous natural products and pharmaceuticals.[5]

Mechanistic Rationale:

The catalytic cycle is believed to commence with the oxidative addition of a low-valent nickel(0) species to the N1-N2 bond of the benzotriazinone, followed by the extrusion of N₂ to form a five-membered azanickelacycle intermediate. Subsequent insertion of the alkyne into the Ni-C bond generates a seven-membered nickelacycle, which then undergoes reductive elimination to furnish the isoquinolone product and regenerate the active Ni(0) catalyst.[5]

Figure 1: Proposed catalytic cycle for the nickel-catalyzed denitrogenative annulation of benzotriazinones with alkynes.

Experimental Protocol: General Procedure for Nickel-Catalyzed Synthesis of Isoquinolones

Materials:

• Substituted 3-aryl-1,2,3-benzotriazin-4(3H)-one (1.0 equiv)

• Alkyne (1.2-2.0 equiv)

• [Ni(cod)₂] (5-10 mol%)

• Tricyclohexylphosphine (PCy₃) or other suitable phosphine ligand (10-20 mol%)

• Anhydrous toluene or dioxane

Procedure:

• Inert Atmosphere: To a flame-dried Schlenk tube equipped with a magnetic stir bar, add the benzotriazinone, [Ni(cod)₂], and the phosphine ligand.

• Solvent and Reagent Addition: Evacuate and backfill the tube with argon or nitrogen three times. Add the anhydrous solvent, followed by the alkyne via syringe.

• Reaction: Stir the reaction mixture at the specified temperature (typically ranging from room temperature to 100 °C) and monitor the progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

• Purification: Purify the residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to afford the desired isoquinolone.

Data Summary: Scope of the Nickel-Catalyzed Annulation with Alkynes

Entry	Benzotriazinone Substituent	Alkyne	Yield (%)
1	Phenyl	Diphenylacetylene	95
2	4-Methoxyphenyl	1-Phenyl-1-propyne	88
3	4-Chlorophenyl	1-Hexyne	75 (regioisomeric mixture)
4	N-Benzyl	Phenylacetylene	82

Note: Yields are representative and can vary based on specific substrates and reaction conditions.

Access to Dihydroisoquinolinones via Annulation with Allenes and Dienes

The versatility of nickel catalysis extends to the denitrogenative annulation of benzotriazinones with allenes and 1,3-dienes, providing access to valuable dihydroisoquinolinone and related heterocyclic frameworks.[5] The mechanistic principles are analogous to the alkyne annulation, involving the formation of an azanickelacycle intermediate followed by insertion of the allene or diene and subsequent reductive elimination.[5]

Section 2: Palladium-Catalyzed Denitrogenative Cross-Coupling Reactions

Palladium catalysis offers a complementary approach to nickel, enabling denitrogenative cross-coupling reactions that forge new carbon-carbon and carbon-heteroatom bonds at the ortho position of the resulting benzamide.

Synthesis of ortho-Arylated Benzamides with Organoboronic Acids

A significant advancement in this field is the palladium-catalyzed denitrogenative Suzuki-Miyaura-type coupling of benzotriazinones with organoboronic acids.[1] This transformation provides a direct and efficient route to ortho-arylated benzamides, which are important structural motifs in medicinal chemistry and materials science.

Mechanistic Insights:

The reaction is initiated by the denitrogenation of the benzotriazinone by a Pd(0) catalyst to form a palladacycle intermediate. This intermediate then undergoes transmetalation with the organoboronic acid, followed by reductive elimination to yield the ortho-arylated benzamide and regenerate the Pd(0) catalyst.

Figure 2: Proposed catalytic cycle for the palladium-catalyzed denitrogenative cross-coupling of benzotriazinones with organoboronic acids.

Experimental Protocol: General Procedure for Palladium-Catalyzed ortho-Arylation

Materials:

• Substituted 3-aryl-1,2,3-benzotriazin-4(3H)-one (1.0 equiv)

• Arylboronic acid (1.5 equiv)

• Pd(OAc)₂ or other Pd(0) or Pd(II) precatalyst (2-5 mol%)

• SPhos or other suitable phosphine ligand (4-10 mol%)

• K₂CO₃ or other suitable base (2.0 equiv)

• Anhydrous and degassed dioxane/water mixture (e.g., 10:1)

Procedure:

• Inert Atmosphere Setup: In a glovebox or under a stream of argon, add the benzotriazinone, arylboronic acid, palladium precatalyst, ligand, and base to a flame-dried reaction vessel.

• Solvent Addition: Add the degassed solvent mixture via syringe.

• Reaction Conditions: Seal the vessel and heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.

• Aqueous Workup: After completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the pure ortho-arylated benzamide.

Data Summary: Substrate Scope for Palladium-Catalyzed ortho-Arylation

Entry	Benzotriazinone Substituent	Arylboronic Acid	Yield (%)
1	Phenyl	4-Methoxyphenylboronic acid	92
2	4-Fluorophenyl	3-Thienylboronic acid	85
3	N-Methyl	Phenylboronic acid	78
4	Phenyl	Naphthalene-1-boronic acid	89

Note: Yields are representative and can vary based on specific substrates and reaction conditions.

Section 3: Rhodium-Catalyzed Transformations

Rhodium catalysts have also been employed in denitrogenative transformations of benzotriazinones, often leading to unique reactivity patterns. For instance, rhodium-catalyzed intramolecular annulations of alkyne-tethered benzotriazinones can provide access to complex fused heterocyclic systems.[4] The mechanism is thought to involve the formation of a rhodium carbene intermediate, which then undergoes intramolecular cyclization.[4]

Section 4: Safety and Handling Considerations

• Benzotriazinones: While generally stable, some derivatives can be thermally sensitive. It is advisable to store them in a cool, dark place.

• Metal Catalysts: Many of the metal catalysts and ligands used in these reactions are air- and moisture-sensitive. Proper inert atmosphere techniques (e.g., Schlenk line, glovebox) are essential for successful and reproducible results.

• Solvents: Anhydrous and degassed solvents are crucial for many of these catalytic reactions to prevent catalyst deactivation and side reactions.

• Nitrogen Evolution: The denitrogenation process releases nitrogen gas. While typically not a hazard on a small scale, for larger-scale reactions, it is important to ensure adequate ventilation and to avoid sealed systems that could build up pressure.

Conclusion and Future Outlook

The metal-catalyzed denitrogenative transformations of benzotriazinones have emerged as a powerful platform for the synthesis of a diverse array of nitrogen-containing molecules. The ability to generate reactive ortho-amido-substituted aryl-metal intermediates under relatively mild conditions has opened up new avenues for the construction of complex molecular architectures. As our understanding of the mechanistic nuances of these reactions deepens and new catalytic systems are developed, we can anticipate even more innovative applications of benzotriazinones in organic synthesis, drug discovery, and materials science.

References

• Hari Balakrishnan, M.; Sathriyan, K.; Mannathan, S. Nickel-Catalyzed Denitrogenative Cross-Coupling Reaction of 1,2,3-Benzotriazin-4(3H)-Ones with Organoboronic Acids: An Easy Access to Ortho-Arylated and Alkenylated Benzamides. Org. Lett.2018 , 20 (12), 3815–3818. [Link]

• Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. Org. Lett.2024 , 26 (11), 2338–2343. [Link]

• Recent Advances in Denitrogenative Organic Transformations of 1,2,3‐Benzotriazin‐4(3H)‐ones. Chem. Rec.2023 , 23 (3), e202200231. [Link]

• Shi, Z.; Gevorgyan, V. Synthesis of Benzotriazoles from Benzynes and Azides. Org. Lett.2013 , 15 (19), 5072–5075. [Link]

• Li, X.; et al. Transition‐Metal‐Catalyzed Denitrogenative Annulation to Access High‐Valued N‐Heterocycles. Angew. Chem. Int. Ed.2023 , 62 (2), e202210912. [Link]

• Ali, I. A. I.; et al. Synthesis and Biological Activities of Some New Benzotriazinone Derivatives Based on Molecular Docking; Promising HepG2 Liver Carcinoma Inhibitors. Molecules2020 , 25 (6), 1395. [Link]

• Gulevskaya, A. V.; Gevorgyan, V. Transition-Metal-Catalyzed Denitrogenative Transannulation: Converting Triazoles into Other Heterocyclic Systems. Chem. Eur. J.2013 , 19 (23), 7268–7287. [Link]

Sources

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• 3. researchgate.net [researchgate.net]
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• 5. Transition-Metal-Catalyzed Denitrogenative Transannulation: Converting Triazoles into Other Heterocyclic Systems - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Residence Time in Continuous Flow Synthesis of Benzotriazinones

Welcome to the technical support center for the continuous flow synthesis of benzotriazinones. This guide is designed for researchers, scientists, and drug development professionals who are looking to harness the power of flow chemistry for these important heterocyclic scaffolds. As your Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific rationale to empower you to troubleshoot and optimize your reactions effectively.

Residence time is arguably the most critical parameter in continuous flow synthesis. It directly dictates the duration reactants spend within the reactor, thereby influencing conversion, yield, and impurity profiles. This guide provides a structured approach to understanding and optimizing this parameter for your specific benzotriazinone synthesis.

Frequently Asked Questions (FAQs)

Q1: What exactly is residence time in a flow reactor?

A: Residence time (τ) is the average amount of time a fluid element spends inside a reactor. It's a fundamental parameter in flow chemistry that replaces the "reaction time" used in batch chemistry. It is calculated using a simple formula:

Residence Time (τ) = Reactor Volume (V) / Total Flow Rate (Q)

For example, a 10 mL reactor with a total flow rate of 1 mL/min will have a residence time of 10 minutes. This relationship is crucial because it gives you direct, precise control over the reaction duration by simply adjusting the pump flow rates.

Q2: Why is optimizing residence time so critical for benzotriazinone synthesis?

A: The importance of residence time is tied directly to the reaction mechanism employed.

• For reactions involving unstable intermediates , such as the diazotization of 2-aminobenzamides, the goal is to generate and consume the reactive diazonium salt as quickly as possible to prevent decomposition.[1][2] In these cases, a very short residence time (often less than a minute) is ideal.[1] Continuous flow excels here by providing the safety and control that is challenging in batch processing.[3][4]

• For photochemical reactions , such as the cyclization of acyclic aryl triazine precursors, the residence time must be long enough to ensure sufficient exposure to the light source for the photocyclization to complete.[5][6] A recent study demonstrated excellent yields with a 10-minute residence time for this type of transformation.[7][8]

• Preventing Byproducts: If the residence time is too long, the desired product might degrade or participate in subsequent, undesired reactions, leading to a complex mixture and lower purity.[9] Conversely, if it's too short, the reaction will be incomplete, resulting in low conversion of the starting material.

Q3: What factors, besides flow rate and reactor volume, can influence the effective residence time and reaction outcome?

A: While the calculation is simple, the effective reaction conditions are also influenced by:

• Mixing Efficiency: Inefficient mixing can lead to localized areas of high and low reactant concentration, meaning not all molecules experience the same conditions for the calculated residence time. This is especially critical for fast reactions like diazotizations. Flow reactors generally provide superior mixing compared to batch vessels.[10]

• Heat Transfer: Temperature significantly impacts reaction kinetics. Flow reactors have a high surface-area-to-volume ratio, allowing for excellent temperature control.[2] A reaction might require a longer residence time at a lower temperature and a shorter one at a higher temperature.

• Solvent and Solubility: The choice of solvent is critical. Poor solubility can lead to precipitation and reactor clogging, which drastically alters the flow profile and makes the calculated residence time meaningless.[5][7] One of the main challenges in some flow syntheses is finding a solvent system that keeps all components dissolved.[5]

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you might encounter during your experiments. The following logical diagram outlines a general approach to troubleshooting residence time-related issues.

Caption: Troubleshooting logic for residence time optimization.

Problem 1: Low Conversion of Starting Material

• Most Likely Cause: The residence time is too short for the reaction to proceed to completion at the set temperature.

• Solution Pathway:

  • Systematically Increase Residence Time: Decrease the flow rate of your pumps in defined increments (e.g., 20% reduction per experiment) while keeping all other parameters (temperature, concentration) constant.

  • Monitor the Output: Collect samples at each new steady state and analyze them by HPLC, UPLC, or GC to quantify the conversion.[11] You should observe an increase in product formation and a decrease in starting material.

  • Identify the Plateau: Continue to increase the residence time until the conversion no longer improves. This plateau indicates the optimal residence time under those conditions. Operating significantly beyond this point may risk byproduct formation.

  • Consider Temperature: If increasing residence time leads to impurity formation before reaching full conversion, consider increasing the reaction temperature. This can increase the reaction rate, allowing for higher conversion at a shorter residence time.

Problem 2: High Levels of Impurities or Product Degradation

• Most Likely Cause: The residence time is too long. The desired benzotriazinone product, once formed, is degrading or participating in side reactions under the reactor conditions. This is a known issue in many organic syntheses where products are less stable than starting materials.[9]

• Solution Pathway:

  • Systematically Decrease Residence Time: Increase the flow rate of your pumps in defined increments. This is particularly important for syntheses involving thermally sensitive intermediates like diazonium salts, which are prone to decomposition.[1][4]

  • Analyze Impurity Profile: Use analytical techniques like LC-MS or UPLC to track the concentration of specific impurities as you decrease the residence time. The goal is to find a "sweet spot" that maximizes product yield while minimizing the formation of key byproducts.

  • Re-evaluate Temperature: High temperatures can accelerate both the desired reaction and undesired degradation pathways. If impurities persist even at short residence times, attempt to lower the reaction temperature. This may require a compensatory increase in residence time, highlighting the interplay between these two parameters.

Problem 3: Reactor Clogging or Pressure Fluctuations

• Most Likely Cause: A reagent, intermediate, or the final product has poor solubility in the chosen solvent system and is precipitating within the reactor tubing. This is a common challenge in flow chemistry.[5][7][10]

• Causality and Connection to Residence Time: While primarily a solubility issue, it impacts residence time because clogging invalidates the flow rate settings and can halt the experiment. Sometimes, a product may be soluble for a short duration but precipitates out over a longer residence time.

• Solution Pathway:

  • Confirm the Cause: First, ensure the clog is not from an insoluble starting material. Filter all reagent solutions before introducing them to the pumps.

  • Modify the Solvent System: This is the most robust solution. Introduce a co-solvent to improve the solubility of all species. For example, in a photochemical synthesis of benzotriazinones, solvent combinations like MeCN/H₂O or MeOH/DCM were found to be effective at preventing precipitation.[5][7]

  • Decrease Reagent Concentration: A lower concentration may keep all components below their solubility limit throughout the reactor. This will, however, decrease the overall productivity of the synthesis.

  • Increase Temperature: In some cases, increasing the reactor temperature can improve solubility. However, this must be balanced against the potential for increased byproduct formation.

Experimental Protocols

Protocol 1: Determining Optimal Residence Time for a New Benzotriazinone Synthesis

This protocol outlines a systematic screening process to identify the ideal residence time for your specific substrate and reaction type.

1. System Setup:

• Assemble your continuous flow reactor. A typical setup includes pumps for each reagent, a T-mixer for combining reagent streams, the reactor coil immersed in a temperature-controlled bath, and a back-pressure regulator (BPR) to maintain a stable pressure and prevent solvent outgassing.[8]
• Integrate an inline analytical tool like FT-IR or Raman spectroscopy if available for real-time monitoring.[11][12]

PumpA [label="Pump A\n(Reagent 1)"]; PumpB [label="Pump B\n(Reagent 2)"]; Mixer [label="T-Mixer", shape=invtriangle, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Reactor [label="Reactor Coil\n(Temp. Controlled)", shape=cylinder, height=1.5]; BPR [label="Back-Pressure\nRegulator (BPR)", shape=cds]; Collection [label="Product\nCollection", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

PumpA -> Mixer; PumpB -> Mixer; Mixer -> Reactor; Reactor -> BPR; BPR -> Collection; }

Caption: A typical continuous flow reactor setup.

2. Initial Parameter Selection:

• Based on literature for similar reactions, choose an initial temperature and reagent concentrations.
• Select a starting residence time. For rapid diazotization/cyclization reactions, start with a short time (e.g., 30 seconds).[1] For photochemical reactions, a longer starting time (e.g., 5-10 minutes) is more appropriate.[5][6]

3. Experimental Execution:

• Begin pumping the solvent through the system to stabilize temperature and pressure.[8]
• Switch to the reagent solutions at the calculated flow rates for your starting residence time.
• Allow the system to run for at least 3-5 residence times to reach a steady state before collecting a sample.
• Collect a sample for offline analysis (UPLC, HPLC, GC, NMR).
• Adjust the flow rates to achieve the next residence time in your screen (e.g., increase τ by decreasing flow rate).
• Repeat steps 3-5 for a range of residence times (e.g., 30s, 60s, 90s, 120s for a fast reaction; 5, 10, 15, 20 min for a slower one).

4. Data Analysis:

• Plot the conversion of starting material and the yield of the desired benzotriazinone as a function of residence time.
• Also, plot the concentration of any significant impurities.
• The optimal residence time is the point that provides the highest yield of the desired product with an acceptable purity profile, typically where the product yield curve begins to plateau.

Reference Data

The optimal residence time is highly dependent on the specific synthetic route. The table below summarizes typical parameters from the literature for the two primary methods of benzotriazinone synthesis.

Synthesis Route	Precursors	Key Intermediate	Typical Residence Time	Key Considerations	Reference
Diazotization/Cyclization	2-Aminobenzamide + NaNO₂/Acid	Aryl Diazonium Salt	< 1 minute	Highly exothermic; unstable intermediate requires rapid consumption; excellent temperature control is crucial.	[1],[13]
Photochemical Cyclization	Acyclic Aryl Triazine	N/A (Photochemical Excitation)	5 - 15 minutes	Requires a photoreactor; solvent choice is critical to ensure solubility and prevent clogging; reaction is light-dependent, not thermally driven.	[5],[7],[8]

References

• García-Lacuna, J., & Baumann, M. (2024). Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. Organic Letters, 26(11), 2371–2375. Available at: [Link]

• García-Lacuna, J., & Baumann, M. (2024). Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. National Institutes of Health. Available at: [Link]

• García-Lacuna, J., & Baumann, M. (2024). Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. Organic Chemistry Portal. Available at: [Link]

• Deadman, B. J., et al. (2016). Exploring Flow Procedures for Diazonium Formation. Molecules, 21(7), 924. Available at: [Link]

• Kumar, V., & Vanjari, Y. H. (2022). Understanding flow chemistry for the production of active pharmaceutical ingredients. Cogent Engineering, 9(1). Available at: [Link]

• García-Lacuna, J., & Baumann, M. (2021). Continuous Flow Synthesis of Anticancer Drugs. Pharmaceuticals, 14(11), 1186. Available at: [Link]

• Wang, Q., et al. (2024). Continuous flow synthesis of β-hydroxyethyl hydrazine in microreactors: process behavior and impurity formation mechanism. Reaction Chemistry & Engineering. Available at: [Link]

• García-Lacuna, J., & Baumann, M. (2024). Continuous Flow Synthesis of Benzotriazin-4(3 H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. PubMed. Available at: [Link]

• Fulmer, G. R., et al. (2015). Real-time Monitoring of Reactions Performed Using Continuous-flow Processing: The Preparation of 3-Acetylcoumarin as an Example. Journal of Visualized Experiments, (105). Available at: [Link]

• Nedostup, A. V., et al. (2024). Tandem diazotization/cyclization approach for the synthesis of a fused 1,2,3-triazinone-furazan/furoxan heterocyclic system. Beilstein Journal of Organic Chemistry, 20, 718-726. Available at: [Link]

• Chen, D., et al. (2022). Revisiting aromatic diazotization and aryl diazonium salts in continuous flow: highlighted research during 2001–2021. Reaction Chemistry & Engineering, 7(4), 734-759. Available at: [Link]

• Deadman, B. J., et al. (2016). Exploring Flow Procedures for Diazonium Formation. ResearchGate. Available at: [Link]

• Corbara, F., et al. (2022). Automated flow and real-time analytics approach for screening functional group tolerance in heterogeneous catalytic reactions. Catalysis Science & Technology, 12(6), 1887-1896. Available at: [Link]

• Plou, J., et al. (2024). The continuous flow synthesis of azos. Beilstein Journal of Organic Chemistry, 20, 106-128. Available at: [Link]

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Technical Support Center: Stabilizing 3-Hydroxy-1,2,3-benzotriazin-4-one (HOOBt) During Thermolysis

Prepared by: Your Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and practical solutions for managing the thermal stability of 3-hydroxy-1,2,3-benzotriazin-4-one (HOOBt) in your chemical syntheses. Our goal is to equip you with the foundational knowledge and actionable protocols necessary to ensure the integrity of your experiments and the safety of your laboratory environment.

Understanding the Challenge: The Thermal Instability of HOOBt

3-Hydroxy-1,2,3-benzotriazin-4-one (HOOBt) is a highly effective coupling additive in peptide synthesis, prized for its ability to form reactive esters that accelerate amide bond formation while suppressing racemization.[1] However, its utility is counterbalanced by significant thermal instability. Understanding the mechanism of its decomposition is the first step toward mitigating its effects.

Upon heating, HOOBt can undergo thermolysis, leading to the loss of molecular nitrogen (N₂) and the formation of a highly reactive ketenimine intermediate.[2] This intermediate can then participate in various side reactions, leading to the formation of complex, often colored, byproducts and potentially compromising the yield and purity of your target molecule.[2] In inert solvents, one of the identified thermolysis products is 3-(o-aminobenzoyloxy)-1,2,3-benzotriazin-4-one, which can further polymerize under prolonged heating.[2]

This inherent instability necessitates careful control over reaction conditions and, in many cases, consideration of more stable alternatives.

Caption: Thermal decomposition pathway of HOOBt.

Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered when using HOOBt at elevated temperatures.

Q1: My reaction mixture is turning a deep yellow or brown color. What's happening? A: The discoloration is a classic indicator of HOOBt decomposition. The formation of conjugated byproducts and polymeric materials resulting from the thermolysis of HOOBt leads to the absorption of light in the visible spectrum, causing the color change.[2] This is a direct sign that the integrity of the coupling additive is compromised and that side reactions are occurring.

Q2: What is the decomposition temperature of HOOBt? A: HOOBt typically melts with decomposition in the range of 185-190 °C.[1] However, thermal degradation can begin at significantly lower temperatures, especially during prolonged heating or in the presence of other reagents. It is crucial to understand that even temperatures well below the decomposition point can initiate slow degradation, impacting your reaction over time. This is a key reason why low temperatures are consistently recommended for carbodiimide-mediated couplings.[3]

Q3: Are there significant safety risks, like explosions, associated with heating HOOBt? A: Yes. HOOBt belongs to the benzotriazole family of compounds, which are known for their potential explosive properties.[4] Its structural relative, 1-hydroxybenzotriazole (HOBt), is a known explosive material.[5] The thermolysis of HOOBt generates nitrogen gas, which can lead to a dangerous pressure buildup in a sealed or poorly vented vessel.[6][7] Uncontrolled exothermic decomposition can result in a thermal runaway, posing a significant explosion hazard.[7][8] All work with HOOBt, especially at elevated temperatures, must be conducted with extreme caution, behind a blast shield, and with appropriate pressure relief measures in place.[9]

Q4: How do the decomposition byproducts of HOOBt affect my peptide synthesis? A: The byproducts can have several detrimental effects:

• Reduced Yield: As HOOBt decomposes, its concentration decreases, leading to less efficient activation of the carboxylic acid and, consequently, a lower yield of the desired peptide.

• Contamination: The byproducts can react with your peptide or reagents, leading to impurities that are difficult to separate during purification.[10]

• Chain Termination: Some byproducts may cap the growing peptide chain, preventing further elongation.

Troubleshooting and Stabilization Protocols

This section provides actionable workflows for diagnosing and solving stability issues with HOOBt.

Workflow: Diagnosing and Mitigating HOOBt Instability

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Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of Benzotriazinones: Continuous Flow vs. Batch Synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 1,2,3-benzotriazin-4(3H)-ones, a class of heterocyclic compounds with significant applications in pharmaceuticals and agrochemicals, has traditionally been dominated by batch processes. However, the emergence of continuous flow chemistry offers a compelling alternative, promising enhanced safety, efficiency, and scalability. This guide provides an in-depth technical comparison of these two synthetic methodologies, supported by experimental data and expert insights, to empower researchers in making informed decisions for their synthetic needs.

The Paradigm Shift: Understanding Continuous Flow Chemistry

Continuous flow chemistry represents a fundamental departure from traditional batch synthesis. Instead of combining all reactants in a single vessel, reagents are continuously pumped through a network of tubes or channels where the reaction occurs. This approach offers several intrinsic advantages stemming from the high surface-area-to-volume ratio in the reactor, leading to superior heat and mass transfer, precise control over reaction parameters, and a significantly smaller reaction volume at any given time. These factors contribute to improved safety, higher yields, and greater reproducibility, making it an increasingly attractive option for the synthesis of complex molecules like benzotriazinones.

Continuous Flow Synthesis of 3-Substituted Benzotriazinones: A Photochemical Approach

A modern and efficient method for synthesizing substituted benzotriazinones utilizes a photochemical cyclization of amide-bearing aryl triazines in a continuous flow reactor.[1][2] This approach avoids the harsh reagents and conditions associated with traditional methods.

Experimental Protocol: Continuous Flow Photochemical Synthesis

A solution of the acyclic aryl triazine precursor (e.g., N-(2-(3-methyltriaz-1-en-1-yl)benzoyl)benzylamine) in a suitable solvent (e.g., dichloromethane/acetonitrile) is pumped through a photochemical flow reactor equipped with a 420 nm violet light source.[1][2] The product stream is collected, and the solvent is removed under reduced pressure to yield the desired benzotriazinone.

Diagram of Continuous Flow Photochemical Synthesis Workflow

Caption: Workflow for the continuous flow photochemical synthesis of benzotriazinones.

Parameter	Value	Reference
Reaction Time	10 minutes (residence time)	[1][2]
Temperature	Ambient	[1][2]
Yield	>95% (for many substrates)	[1][2]
Purity	High (often requires minimal purification)	[1][2]
Productivity	High and easily scalable	[2]

This continuous flow method demonstrates remarkable efficiency, with near-quantitative yields achieved in a matter of minutes. The process is also inherently safer due to the small reaction volume and the absence of hazardous reagents. Furthermore, the scalability of this process has been demonstrated, with a gram-scale synthesis yielding 85% of the product.[2]

Traditional Batch Synthesis of Benzotriazinones: A Critical Evaluation

The conventional method for synthesizing benzotriazinones involves the diazotization of a 2-aminobenzamide derivative, followed by cyclization.[1] While this method has been widely used, it is fraught with challenges, particularly concerning safety and scalability.

Generalized Experimental Protocol: Batch Diazotization

A solution of the 2-aminobenzamide derivative (e.g., 2-amino-N-benzylbenzamide) in an acidic medium (e.g., hydrochloric acid) is cooled to 0-5 °C. A solution of sodium nitrite in water is then added dropwise, maintaining the low temperature to control the exothermic reaction. The resulting diazonium salt intermediate is then allowed to cyclize, often with warming, to form the benzotriazinone. The product is typically isolated by filtration and may require extensive purification.

Diagram of Traditional Batch Synthesis Workflow

Caption: Workflow for the traditional batch synthesis of benzotriazinones.

While specific, modern, and detailed protocols with comprehensive data for this traditional method are scarce in recent literature, a one-pot synthesis of N-substituted benzotriazinones has been reported with a reaction time of 5 hours.[3]

The primary drawbacks of this batch method are:

• Safety Hazards : The diazotization reaction is highly exothermic, and the diazonium salt intermediates are often thermally unstable and can be explosive in a solid or concentrated state.[4][5] This necessitates strict temperature control and careful handling to prevent runaway reactions.

• Operational Complexity : The need for low temperatures and the slow, controlled addition of reagents makes the process cumbersome and operator-dependent.

• Scalability Issues : Translating this process to a larger scale is challenging due to the difficulties in maintaining efficient heat transfer and mixing in large reactors, which can lead to localized "hot spots" and an increased risk of accidents.[6][7]

• Environmental Concerns : The use of strong acids and the need to quench the reaction often lead to the generation of significant aqueous waste.

Head-to-Head Comparison: A Data-Driven Analysis

Feature	Continuous Flow Synthesis (Photochemical)	Traditional Batch Synthesis (Diazotization)
Reaction Time & Throughput	10 minutes residence time, high throughput.[1][2]	Several hours, low throughput.[3]
Yield & Purity	Typically >95% yield, high purity.[1][2]	Variable yields, often requires extensive purification.
Safety	Inherently safer due to small reaction volume and avoidance of hazardous reagents.[2]	Significant safety risks from unstable intermediates and exothermic reactions.[4][5]
Scalability	Readily scalable by extending operation time or parallelizing reactors.[2]	Difficult and hazardous to scale up.[6][7]
Process Control	Precise control over reaction time, temperature, and light intensity.	Difficult to maintain consistent temperature and mixing on a larger scale.
Green Chemistry & Sustainability	Uses visible light, operates at ambient temperature, and minimizes waste.[2]	Generates significant acidic and aqueous waste.

Conclusion: Embracing a Safer and More Efficient Future for Benzotriazinone Synthesis

The comparison between continuous flow and batch synthesis of benzotriazinones clearly demonstrates the superiority of the modern flow-based approach. The photochemical continuous flow method offers a faster, safer, more efficient, and scalable route to these important heterocyclic compounds. While batch synthesis has been a cornerstone of organic chemistry, for the production of benzotriazinones, it presents significant safety and scalability challenges that are effectively addressed by continuous flow technology.

For researchers and drug development professionals, the adoption of continuous flow synthesis for benzotriazinones and other heterocyclic compounds is not merely an alternative but a significant step towards safer, more sustainable, and more efficient chemical manufacturing.

References

• García-Lacuna, J., & Baumann, M. (2024). Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. Organic Letters, 26(12), 2371–2375. [Link]

• García-Lacuna, J., & Baumann, M. (2024). Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. National Center for Biotechnology Information. [Link]

• McGrory, R., et al. (2021). One-pot synthesis of N-substituted benzannulated triazoles via stable arene diazonium salts. Organic & Biomolecular Chemistry, 19(24), 5434-5440. [Link]

• Chen, J. R., & Yuan, C. (2015). Reactive Chemical Hazards of Diazonium Salts. ResearchGate. [Link]

• Harsini, F. M., et al. (2019). Synthesis and anti-acetylcholinesterase activity of benzotriazinone-triazole systems. Journal of Chemical Sciences, 131(1), 1-8. [Link]

• Khalid, Z., et al. (2024). 1,2,3-Benzotriazin-4(3H)-ones: Synthesis, Reactions and Applications. ResearchGate. [Link]

• Toth, A., et al. (2015). Reactive Chemical Hazards of Diazonium Salts. Journal of Loss Prevention in the Process Industries, 38, 135-141. [Link]

• Stoli, A. (2020, November 26). Batch or flow manufacturing in chemistry? Problems & opportunities in switching to flow. YouTube. [Link]

• Lu, Z., et al. (2025). Reaction mechanism and thermal hazard assessment of diazotization for 2-aminonaphthalene-1,5-disulfonic acid (2-ANDSA). Emergency Management Science and Technology, 5, e012. [Link]

• Stoli Catalysts. (2020, November 27). Batch or flow manufacturing in chemistry? Problems & opportunities in switching to flow. YouTube. [Link]

• Deadman, B. J., et al. (2019). Thermal Stability and Explosive Hazard Assessment of Diazo Compounds and Diazo Transfer Reagents. Organic Process Research & Development, 23(12), 2739-2750. [Link]

• Bokosi, K., et al. (2024). Divergent Reactivity of 1,2,3-Benzotriazin-4(3H)-ones: Photocatalytic Synthesis of 3-Substituted Isoindolinones Achieved through a Nitrogen-Mediated Hydrogen Atom Shift. The Journal of Organic Chemistry, 89(4), 1836-1846. [Link]

• Shevelev, S. A., et al. (2021). Tandem diazotization/cyclization approach for the synthesis of a fused 1,2,3-triazinone-furazan/furoxan heterocyclic system. Beilstein Journal of Organic Chemistry, 17, 1648-1656. [Link]

• Deadman, B. J., et al. (2019). Thermal Stability and Explosive Hazard Assessment of Diazo Compounds and Diazo Transfer Reagents. National Center for Biotechnology Information. [Link]

• Chirila, P., et al. (2018). Towards a Sequential One-Pot Preparation of 1,2,3-Benzotriazin-4(3H)-ones Employing a Key Cp*Co(III)-catalyzed C-H Amidation Step. Advanced Synthesis & Catalysis, 360(12), 2324-2332. [Link]

• Al-Suwaidan, I. A., et al. (2016). Synthesis and Biological Evaluation of 2-Aminobenzamide Derivatives as Antimicrobial Agents: Opening/Closing Pharmacophore Site. Molecules, 21(11), 1473. [Link]

• Various Authors. (n.d.). Synthesis of o-Aminobenzamide Compounds. Chinese Journal of Organic Chemistry. [Link]

• El-Sayed, M. A., et al. (2020). Synthesis and Biological Activities of Some New Benzotriazinone Derivatives Based on Molecular Docking; Promising HepG2 Liver Carcinoma Inhibitors. ACS Omega, 5(12), 6781-6795. [Link]

• CHIMIA. (2020). View of Review of Recent Literature on Flow Chemistry. Selected Topic: Scalability. CHIMIA International Journal for Chemistry, 74(9), 701-706. [Link]

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A Comparative Guide to the Structural Elucidation of the Benzotriazin-4(3H)-one Scaffold: Focusing on X-ray Crystallography

For researchers, scientists, and drug development professionals, a precise understanding of a molecule's three-dimensional structure is paramount. This is particularly true for heterocyclic scaffolds like benzotriazin-4(3H)-one, a privileged structure in medicinal chemistry due to its diverse biological activities. This guide provides an in-depth analysis of X-ray crystallography as the gold standard for the structural elucidation of the benzotriazin-4(3H)-one scaffold, while also offering a comparative perspective on other analytical techniques. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative references.

The Unambiguous Power of X-ray Crystallography

X-ray crystallography stands as the definitive method for determining the atomic and molecular structure of a crystal. The technique relies on the diffraction of an X-ray beam by the ordered atomic planes within a crystalline solid. The resulting diffraction pattern provides the raw data to calculate the electron density map of the crystal, from which the mean positions of the atoms can be determined, their chemical bonds identified, and their disorder and other positional information elucidated.

For the benzotriazin-4(3H)-one scaffold, this technique is invaluable. It provides unequivocal proof of the tricyclic ring system's conformation, the precise bond lengths and angles, and the nature of intermolecular interactions within the crystal lattice, such as hydrogen bonding and π-π stacking. This level of detail is crucial for understanding structure-activity relationships (SAR) and for the rational design of more potent and selective drug candidates.

A Comparative Overview of Analytical Techniques

While X-ray crystallography provides the ultimate structural resolution, other techniques offer complementary information and may be more suitable in certain experimental contexts.

Technique	Information Provided	Resolution	Sample Requirements	Throughput
X-ray Crystallography	3D atomic coordinates, bond lengths/angles, intermolecular interactions	Atomic (<1 Å)	High-quality single crystal	Low to Medium
NMR Spectroscopy	Connectivity, solution-state conformation, dynamic processes	Atomic (indirect)	Soluble sample (mg)	High
Mass Spectrometry	Molecular weight, fragmentation patterns	Molecular formula	Small sample amount (µg-ng)	High
Computational Modeling	Theoretical conformation, electronic properties	Atomic (in silico)	None (computational)	High

This table highlights the unique strengths of each method. While NMR can provide insights into the molecule's behavior in solution, which may be more biologically relevant, it does not offer the same level of precise spatial information as X-ray crystallography. Mass spectrometry is excellent for confirming molecular identity and purity but provides no conformational data. Computational modeling is a powerful predictive tool but requires experimental validation, for which X-ray crystallography is the benchmark.

Experimental Protocol: Single-Crystal X-ray Diffraction of a Benzotriazin-4(3H)-one Derivative

The following protocol outlines a standard workflow for the crystallographic analysis of a novel benzotriazin-4(3H)-one derivative. The causality behind each step is explained to provide a deeper understanding of the process.

Step 1: Crystallization

• Objective: To grow a single, high-quality crystal suitable for X-ray diffraction.

• Protocol:

  • Dissolve the purified benzotriazin-4(3H)-one derivative in a suitable solvent (e.g., methanol, ethanol, or a mixture of solvents) to near saturation. The choice of solvent is critical and often determined empirically. The goal is to find a solvent system where the compound has moderate solubility.

  • Employ a suitable crystallization technique. Slow evaporation is the simplest method, where the solvent is allowed to evaporate slowly from the solution, leading to a gradual increase in concentration and crystal formation. Other techniques include vapor diffusion (hanging or sitting drop) and liquid-liquid diffusion.

  • Incubate the crystallization setup in a vibration-free environment at a constant temperature. Crystal growth can take anywhere from a few days to several weeks.

• Rationale: The quality of the crystal is the single most important factor determining the success of the X-ray diffraction experiment. A well-ordered crystal will produce a sharp diffraction pattern, leading to a high-resolution structure.

Step 2: Crystal Mounting and Data Collection

• Objective: To mount the crystal and collect the X-ray diffraction data.

• Protocol:

  • Carefully select a single crystal of appropriate size (typically 0.1-0.3 mm in each dimension) under a microscope.

  • Mount the crystal on a goniometer head using a cryoloop and a small amount of cryoprotectant (e.g., paratone-N oil) to prevent ice formation during data collection at low temperatures (typically 100 K).

  • Mount the goniometer head on the diffractometer. Modern diffractometers are equipped with high-intensity X-ray sources (e.g., Mo or Cu Kα radiation) and sensitive detectors (e.g., CCD or CMOS).

  • The data collection strategy is determined by the crystal's symmetry and unit cell parameters. A series of diffraction images are collected as the crystal is rotated in the X-ray beam.

• Rationale: Cryo-cooling the crystal minimizes thermal vibrations of the atoms, resulting in a clearer diffraction pattern and a more accurate structure. The data collection strategy is designed to measure the intensities of a large number of unique reflections, which are necessary for solving the crystal structure.

Step 3: Structure Solution and Refinement

• Objective: To solve the crystal structure and refine the atomic model.

• Protocol:

  • The collected diffraction data are processed to integrate the reflection intensities and apply corrections for various experimental factors.

  • The "phase problem" is solved using direct methods or Patterson methods, which provide an initial electron density map.

  • An initial atomic model is built into the electron density map.

  • The model is refined using least-squares methods, where the atomic coordinates and thermal parameters are adjusted to minimize the difference between the observed and calculated structure factors.

  • The final model is validated using various crystallographic metrics (e.g., R-factor, goodness-of-fit).

• Rationale: The phase information is lost during the diffraction experiment. Structure solution methods are computational algorithms that reconstruct this information. Refinement is an iterative process that improves the agreement between the experimental data and the atomic model, leading to a highly accurate and reliable crystal structure.

Visualizing the Process and the Product

To better illustrate the workflow and the resulting structural information, we provide the following diagrams generated using Graphviz.

Caption: Workflow of single-crystal X-ray crystallography analysis.

Caption: 2D representation of the benzotriazin-4(3H)-one scaffold.

Conclusion

For the definitive structural elucidation of the benzotriazin-4(3H)-one scaffold, single-crystal X-ray crystallography remains the unparalleled technique. It provides a high-resolution, three-dimensional view of the molecule, offering critical insights for structure-based drug design. While other methods like NMR and mass spectrometry provide valuable complementary data, they cannot replace the unambiguous structural information obtained from a high-quality crystal structure. The detailed protocol and the underlying rationale provided in this guide are intended to equip researchers with the necessary knowledge to successfully apply this powerful technique in their own drug discovery endeavors.

References

• Title: Crystal structure of 3-amino-1,2,4-benzotriazine 1,4-dioxide. Source: Acta Crystallographica Section E: Crystallographic Communications. URL: [Link]

• Title: Synthesis and crystal structure of 3-methyl-1,2,4-benzotriazin-4-yl-acetic acid. Source: Molbank. URL: [Link]

• Title: Benzotriazinones as inhibitors of human neutrophil elastase. Source: Journal of Medicinal Chemistry. URL: [Link]

A Comparative Guide to Photochemical and Thermal Synthesis of Heterocyclic Compounds

For researchers, medicinal chemists, and professionals in drug development, the synthesis of heterocyclic compounds is a cornerstone of innovation. These cyclic structures, containing at least one heteroatom, form the backbone of a vast majority of pharmaceuticals, agrochemicals, and functional materials. The method chosen to construct these rings profoundly impacts yield, purity, scalability, and even the types of structures that can be accessed. This guide provides an in-depth comparison of the two primary energetic approaches for heterocyclic synthesis: traditional thermal methods and modern photochemical strategies. We will move beyond simple procedural lists to explore the fundamental principles, mechanistic causality, and practical implications that guide the choice between heating a flask or irradiating it with light.

Fundamental Principles: Ground State vs. Excited State Reactivity

The choice between thermal and photochemical synthesis is fundamentally a choice between two different reactivity paradigms: ground-state and excited-state chemistry.

Thermal Synthesis: Overcoming Barriers on the Ground Floor

Thermal synthesis is the classical approach, relying on heat to provide molecules with sufficient kinetic energy to overcome the activation barrier (Ea) of a reaction in their electronic ground state. This is the chemistry familiar to all organic chemists, encompassing a vast toolkit of named reactions like the Hantzsch pyridine synthesis or the Paal-Knorr furan synthesis.[1][2] The reaction proceeds along the lowest energy path on the potential energy surface.

However, this method has inherent limitations. High temperatures can lead to side reactions, decomposition of sensitive functional groups, and poor selectivity between multiple possible thermodynamic products.[3] Furthermore, reactions that are "thermally forbidden" by the principles of orbital symmetry, such as [2+2] cycloadditions between two simple alkenes, are generally inaccessible.[4]

Photochemical Synthesis: Accessing New Reactions in an Excited State

Photochemical synthesis operates on a completely different principle. Instead of pushing a molecule over an energy barrier, it uses light (photons) to elevate a molecule to an electronically excited state.[5] This excited molecule is a distinct chemical species with a different electron configuration, geometry, and reactivity profile. It can undergo transformations that are either impossible or require extremely harsh conditions in the ground state.[6][7]

This opens the door to unique reaction classes, such as [2+2] photocycloadditions, electrocyclizations, and radical-based pathways, often proceeding with high selectivity and under exceptionally mild conditions (room temperature).[8][9] By accessing these excited-state pathways, chemists can create complex, highly strained, or sterically congested heterocyclic scaffolds that are difficult to obtain thermally.[8]

// Set relative vertical positions R_T [pos="1,0!"]; TS_T [pos="2,1!"]; P_T [pos="3,0!"]; R_P [pos="5,0!"]; R_P_S1 [pos="5,1.5!"]; P_P [pos="6.5,0!"]; } .enddot Caption: Energy profiles for thermal versus photochemical reactions.

Head-to-Head Comparison: Key Performance Metrics

The decision to employ a thermal or photochemical approach hinges on a series of practical and theoretical considerations. The following table summarizes the core differences, which are elaborated upon below.

Feature	Thermal Synthesis	Photochemical Synthesis
Energy Input	Conductive/convective heat	Light (UV, Visible, IR)
Reaction Conditions	Often high temperatures (80-220°C+), sometimes high pressure.[1]	Typically mild (0°C to room temp), ambient pressure.
Selectivity	Governed by ground-state thermodynamics and kinetics. Can be difficult to control.	Governed by excited-state reactivity and orbital symmetry rules (e.g., Woodward-Hoffmann). Often highly selective.[4][8]
Accessible Structures	Well-established for common, stable heterocycles. Limited access to strained or complex polycyclic systems.[3]	Uniquely suited for strained rings (e.g., oxetanes, cyclobutanes) and complex scaffolds via otherwise "forbidden" pathways.[6][8]
Green Chemistry	Can be energy-intensive. May require harsh reagents or catalysts.	Utilizes light, a renewable reagent. Often avoids harsh reagents.[10][11] A key drawback can be the need for dilute solutions, increasing solvent waste.[12]
Equipment & Scale-up	Standard glassware and reactors; generally straightforward to scale.	Requires specialized photoreactors (batch or flow). Scale-up can be challenging due to light penetration issues (Beer-Lambert law).[13]

Causality Behind Experimental Choices

• Selectivity: In thermal reactions, selectivity is often a battle against statistics and thermodynamics. For instance, in the Hantzsch synthesis of substituted pyridines, unsymmetrical precursors can lead to mixtures of regioisomers.[1] In contrast, photochemical reactions can be exquisitely selective. A photo-induced 6π-electrocyclization, for example, follows a predictable conrotatory or disrotatory path depending on the excited state, yielding a single stereoisomer. This precision is a direct consequence of the quantum mechanical rules governing the excited state.

• Structural Accessibility: The synthesis of four-membered rings like oxetanes is a classic case study. Thermally, their synthesis is challenging, often requiring multi-step sequences like an intramolecular Williamson ether synthesis.[14] Photochemically, the Paternò-Büchi reaction provides direct, single-step access via a [2+2] cycloaddition between a carbonyl compound and an alkene—a reaction that is thermally forbidden.[15][16] The choice for photochemistry here is driven by the ability to access a unique, high-energy cycloaddition pathway not available on the ground-state surface.

• Sustainability and Safety: While thermal methods can be very efficient, high temperatures and pressures pose safety risks and consume significant energy. Photochemistry, particularly with visible light, operates under milder conditions, enhancing safety.[11] The use of light as a "traceless reagent" avoids stoichiometric inorganic oxidants or reductants, minimizing waste.[7] However, the environmental assessment is not always one-sided; photochemical reactions often require high dilution to ensure uniform irradiation, leading to large solvent volumes, though solvent recovery can mitigate this.[12]

Case Study: Synthesis of Oxetanes

The oxetane ring is a valuable structural motif in medicinal chemistry. Its synthesis provides a clear and compelling example of the divergent capabilities of thermal and photochemical methods.

Method 1: Photochemical Synthesis via the Paternò-Büchi Reaction

This reaction is the most common and direct method for oxetane synthesis. It involves the photochemical [2+2] cycloaddition of an excited-state carbonyl compound with a ground-state alkene. The reaction is highly atom-economical and can provide access to complex substituted oxetanes in a single step.[14][15][16]

Method 2: Thermal Synthesis via Intramolecular Williamson Ether Synthesis

A classic thermal approach involves the SN2 cyclization of a 1,3-halohydrin. This requires a pre-functionalized substrate and a strong base. While effective, it is a multi-step process involving the formation of the acyclic precursor followed by the cyclization step, generating stoichiometric salt waste.[14]

Experimental Protocols: A Practical Guide

To provide a tangible comparison, detailed protocols for the synthesis of a representative oxetane are presented below.

Protocol 1: Photochemical Synthesis of 2,2,3,3-Tetramethyloxetane

(Based on the Paternò-Büchi reaction)

• Self-Validation: The success of this protocol is validated by the formation of the unique four-membered oxetane ring, a product highly characteristic of this specific photochemical pathway. The absence of significant side products under these mild conditions demonstrates the clean nature of the excited-state reaction.

• Methodology:

  • Setup: A quartz reaction vessel is charged with acetone (100 mL, serves as both reactant and solvent) and 2,3-dimethyl-2-butene (5.0 g, 59.4 mmol).

  • Degassing: The solution is sparged with argon for 15 minutes to remove dissolved oxygen, which can quench the excited state of acetone.

  • Irradiation: The vessel is placed in a photoreactor equipped with a medium-pressure mercury lamp (e.g., 450W Hanovia lamp) and a cooling jacket to maintain the temperature at approximately 20°C. The solution is irradiated with stirring for 24 hours.

  • Workup: The excess acetone and unreacted alkene are removed under reduced pressure (rotary evaporation).

  • Purification: The resulting crude oil is purified by vacuum distillation to afford the 2,2,3,3-tetramethyloxetane as a clear liquid.

  • Expected Yield: ~70-80%.

Protocol 2: Thermal Synthesis of a Substituted Oxetane

(Based on the Williamson ether synthesis)

• Self-Validation: This protocol relies on a well-established SN2 mechanism. Validation comes from the consumption of the starting halohydrin and the formation of a product with the expected molecular weight, coupled with the generation of a salt byproduct (e.g., NaBr). The regiochemistry is inherently controlled by the placement of the hydroxyl and halide groups.

• Methodology:

  • Setup: A flame-dried, three-neck round-bottom flask equipped with a reflux condenser and an argon inlet is charged with sodium hydride (1.44 g, 60% dispersion in mineral oil, 36 mmol) under an argon atmosphere.

  • Reagent Addition: Anhydrous THF (50 mL) is added, and the suspension is cooled to 0°C. A solution of 3-bromo-2,2-dimethyl-1-propanol (5.0 g, 30 mmol) in anhydrous THF (20 mL) is added dropwise over 30 minutes.

  • Reaction: After the addition is complete, the reaction mixture is allowed to warm to room temperature and then heated to reflux for 6 hours. The reaction is monitored by TLC for the disappearance of the starting material.

  • Workup: The reaction is carefully quenched by the slow addition of water (10 mL) at 0°C. The mixture is then extracted with diethyl ether (3 x 50 mL). The combined organic layers are washed with brine, dried over anhydrous MgSO₄, and filtered.

  • Purification: The solvent is removed under reduced pressure, and the resulting crude product is purified by column chromatography on silica gel to yield 3,3-dimethyloxetane.

  • Expected Yield: ~85-95% (for the cyclization step).

Future Outlook: The Synergy of Light and Heat

The field of synthetic chemistry is continuously evolving. While the distinction between thermal and photochemical methods is useful, the future lies in their synergy and refinement.

• Visible-Light Photocatalysis: This rapidly expanding area uses colored photocatalysts (often iridium or ruthenium complexes, or organic dyes) to absorb low-energy visible light, enabling radical-based transformations under exceptionally mild conditions. This approach has revolutionized the synthesis of nitrogen-containing heterocycles.[11][17][18]

• Photothermal Synthesis: A nascent field explores the use of materials that efficiently convert light into localized heat.[19] This could allow for "spatially-selective" heating on a microscale, potentially driving thermal reactions with greater control and efficiency than bulk heating.

• Flow Chemistry: Continuous flow reactors are mitigating the scalability challenges of photochemistry. By passing the reaction mixture through thin, illuminated tubing, the issue of light penetration is solved, allowing for safer, more consistent, and larger-scale photochemical production.

Conclusion

Photochemical and thermal synthesis are not competing methodologies but rather complementary tools in the modern chemist's arsenal. Thermal methods remain the workhorse for many robust, large-scale syntheses of stable heterocyclic systems. Photochemistry provides an indispensable pathway to novel, complex, and strained structures that are often inaccessible via ground-state chemistry.[6] The expert chemist understands the fundamental principles of both. The decision is driven by the target molecule's structure, the required selectivity, and considerations of sustainability and scale. As technology advances, the lines between these methods will continue to blur, opening up even more exciting possibilities for the synthesis of the next generation of heterocyclic compounds.

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Assessing the anti-inflammatory activity of benzotriazine derivatives compared to standards

In the relentless pursuit of novel therapeutic agents to combat inflammation, a multifaceted pathological process underpinning numerous chronic diseases, the scientific community is increasingly turning its attention to heterocyclic compounds. Among these, benzotriazine derivatives have emerged as a promising scaffold, with preliminary studies suggesting anti-inflammatory activity comparable to established non-steroidal anti-inflammatory drugs (NSAIDs).[1] This guide provides a comprehensive technical assessment of the anti-inflammatory properties of benzotriazine derivatives, comparing their performance with standard drugs through a critical analysis of available experimental data. We will delve into the mechanistic rationale behind the screening assays, provide detailed experimental protocols, and present a clear, data-driven comparison to aid researchers and drug development professionals in this dynamic field.

The Rationale for Exploring Benzotriazine Derivatives

The therapeutic utility of current NSAIDs, such as indomethacin and diclofenac, is often hampered by adverse effects, most notably gastrointestinal complications and cardiovascular risks. This clinical reality fuels the search for new chemical entities with improved safety profiles and efficacy. Benzotriazine derivatives, with their unique bicyclic heteroaromatic structure, offer a versatile platform for medicinal chemists to modulate pharmacokinetic and pharmacodynamic properties. The core hypothesis is that specific substitutions on the benzotriazine ring can lead to enhanced and more selective inhibition of key inflammatory mediators, potentially mitigating the off-target effects associated with traditional NSAIDs.

Key Mechanistic Target: The NF-κB Signaling Pathway

A pivotal signaling cascade in the inflammatory response is the Nuclear Factor-kappa B (NF-κB) pathway.[2][3][4] Under normal physiological conditions, NF-κB is sequestered in the cytoplasm in an inactive state. Upon stimulation by pro-inflammatory signals, such as cytokines (e.g., TNF-α, IL-1β) or pathogen-associated molecular patterns (PAMPs), a cascade of phosphorylation events leads to the degradation of the inhibitory protein IκBα. This frees NF-κB to translocate to the nucleus, where it orchestrates the transcription of a plethora of pro-inflammatory genes, including those encoding for cytokines, chemokines, and enzymes like cyclooxygenase-2 (COX-2). The potential for benzotriazine derivatives to modulate this pathway represents a key area of investigation.

Caption: The canonical NF-κB signaling pathway in inflammation.

In-Vitro Assessment of Anti-Inflammatory Activity

To quantify the anti-inflammatory potential of novel compounds, a battery of in-vitro assays targeting key enzymatic and cellular players in the inflammatory cascade is essential.

Cyclooxygenase-2 (COX-2) Inhibition Assay

Rationale: COX-2 is an inducible enzyme that synthesizes prostaglandins, potent mediators of pain and inflammation. Selective inhibition of COX-2 over the constitutively expressed COX-1 isoform is a key strategy to reduce inflammatory symptoms while minimizing gastrointestinal side effects.

Experimental Protocol:

• Enzyme and Substrate Preparation: Prepare solutions of human recombinant COX-2 enzyme and arachidonic acid (substrate) in a suitable buffer (e.g., Tris-HCl).

• Compound Incubation: In a 96-well plate, add the test benzotriazine derivatives at various concentrations. Include a positive control (e.g., celecoxib) and a vehicle control (e.g., DMSO).

• Enzyme Addition: Add the COX-2 enzyme solution to each well and pre-incubate to allow for inhibitor binding.

• Reaction Initiation: Initiate the enzymatic reaction by adding the arachidonic acid substrate.

• Detection: The production of prostaglandin E2 (PGE2) can be quantified using a commercially available Enzyme Immunoassay (EIA) kit.

• Data Analysis: Calculate the percentage of COX-2 inhibition for each compound concentration and determine the half-maximal inhibitory concentration (IC50) value.

TNF-α and IL-6 Inhibition Assays in Macrophages

Rationale: Tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) are pro-inflammatory cytokines that play a central role in the pathogenesis of many inflammatory diseases.[5] The ability of a compound to suppress the production of these cytokines in immune cells is a strong indicator of its anti-inflammatory potential.

Experimental Protocol:

• Cell Culture: Culture a murine macrophage cell line (e.g., RAW 264.7) in appropriate media.

• Cell Stimulation: Seed the cells in a 96-well plate and treat with the test benzotriazine derivatives at various concentrations for a defined period.

• Induction of Inflammation: Stimulate the cells with lipopolysaccharide (LPS) to induce the production of TNF-α and IL-6.

• Supernatant Collection: After an incubation period, collect the cell culture supernatant.

• Cytokine Quantification: Measure the concentration of TNF-α and IL-6 in the supernatant using specific Enzyme-Linked Immunosorbent Assay (ELISA) kits.

• Data Analysis: Calculate the percentage of inhibition of TNF-α and IL-6 production for each compound concentration and determine the IC50 values.

Comparative In-Vitro Activity

While direct comparative studies of benzotriazine derivatives against standard NSAIDs are not extensively available in the public domain, we can extrapolate from data on structurally related heterocyclic compounds to provide a benchmark for expected potency.

Compound Class/Drug	Target	IC50 (µM)	Reference
Celecoxib (Standard)	COX-2	0.35	[6]
Pyridazine Derivative (6b)	COX-2	0.18	[6]
Benzoxazole Derivative (3g)	IL-6	5.09 ± 0.88	[5]
Indomethacin (Standard)	COX-1/COX-2	-
1,3,5-Triazine Derivative (3)	-	-	[7]

Note: The data for pyridazine and benzoxazole derivatives are presented as examples of potent inhibitors from related heterocyclic classes to provide context for the potential efficacy of benzotriazine derivatives.

In-Vivo Evaluation: The Carrageenan-Induced Paw Edema Model

Rationale: The carrageenan-induced paw edema model in rodents is a widely accepted and reproducible acute inflammatory model for the preliminary screening of anti-inflammatory drugs.[8][9] Carrageenan injection into the paw induces a biphasic inflammatory response characterized by edema, providing a quantifiable measure of a compound's in-vivo efficacy.

Caption: Experimental workflow for the carrageenan-induced paw edema assay.

Experimental Protocol:

• Animal Acclimatization and Grouping: Acclimatize male Wistar rats for one week. Randomly divide them into groups: a control group (vehicle), a standard group (e.g., indomethacin, 10 mg/kg), and test groups (benzotriazine derivatives at various doses).

• Fasting: Fast the animals overnight with free access to water before the experiment.

• Drug Administration: Administer the vehicle, standard drug, or test compounds orally.

• Induction of Edema: One hour after drug administration, inject a 1% solution of carrageenan in saline into the sub-plantar region of the right hind paw of each rat.

• Paw Volume Measurement: Measure the paw volume of each rat using a plethysmometer at 0 hours (just before carrageenan injection) and at 1, 2, 3, and 4 hours post-injection.

• Data Analysis: Calculate the percentage of inhibition of paw edema for each group at each time point using the following formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

Comparative In-Vivo Activity

A study on 1,3,5-triazine derivatives, a structurally related class of compounds, demonstrated significant anti-inflammatory activity in the carrageenan-induced paw edema model, with some derivatives outperforming the standard drug indomethacin.

Treatment Group	Dose (mg/kg)	Maximum Inhibition (%) at 4h	Reference
Indomethacin (Standard)	10	57.66	[7]
1,3,5-Triazine Derivative 1	200	96.31	[7]
1,3,5-Triazine Derivative 2	200	72.08	[7]
1,3,5-Triazine Derivative 3	200	99.69	[7]

These findings underscore the potential of nitrogen-containing heterocyclic scaffolds to yield potent anti-inflammatory agents.

Conclusion and Future Directions

The available evidence, though indirect in some aspects, strongly suggests that benzotriazine derivatives represent a promising avenue for the development of novel anti-inflammatory drugs. Their structural versatility allows for fine-tuning of their activity and selectivity towards key inflammatory targets such as COX-2 and pro-inflammatory cytokines. The experimental protocols detailed in this guide provide a robust framework for the systematic evaluation of these compounds.

Future research should focus on obtaining direct, head-to-head comparative data for a series of benzotriazine derivatives against standard NSAIDs in both in-vitro and in-vivo models. Quantitative structure-activity relationship (QSAR) studies will also be invaluable in elucidating the structural features crucial for potent and selective anti-inflammatory activity.[10][11][12] Ultimately, a deeper understanding of their mechanism of action, particularly their interaction with the NF-κB signaling pathway, will be critical in advancing the most promising candidates towards clinical development.

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